N-benzyl-4-(2-ethoxyethoxy)benzamide

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-benzyl-4-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C18H21NO3/c1-2-21-12-13-22-17-10-8-16(9-11-17)18(20)19-14-15-6-4-3-5-7-15/h3-11H,2,12-14H2,1H3,(H,19,20)
• InChI Key: IWHWXGGOCTYKDW-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2

Description

N-benzyl-4-(2-ethoxyethoxy)benzamide, also known as BEEBA, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BEEBA is a benzamide derivative that has been synthesized using various methods, including the reaction between 4-aminobenzonitrile and 2-ethoxyethyl bromide.

Mechanism of Action

The mechanism of action of N-benzyl-4-(2-ethoxyethoxy)benzamide is not fully understood. However, it is believed that N-benzyl-4-(2-ethoxyethoxy)benzamide exerts its therapeutic effects by inhibiting specific enzymes and proteins involved in various disease processes. For example, N-benzyl-4-(2-ethoxyethoxy)benzamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which plays a role in inflammation and cancer development.
Biochemical and Physiological Effects:
N-benzyl-4-(2-ethoxyethoxy)benzamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-benzyl-4-(2-ethoxyethoxy)benzamide inhibits the growth of cancer cells and reduces inflammation. Additionally, N-benzyl-4-(2-ethoxyethoxy)benzamide has been shown to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-4-(2-ethoxyethoxy)benzamide in lab experiments is its relatively simple synthesis method. Additionally, N-benzyl-4-(2-ethoxyethoxy)benzamide has been shown to have low toxicity, making it a safer option for use in experiments. However, one limitation of using N-benzyl-4-(2-ethoxyethoxy)benzamide in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for research on N-benzyl-4-(2-ethoxyethoxy)benzamide. One potential area of research is the development of N-benzyl-4-(2-ethoxyethoxy)benzamide derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N-benzyl-4-(2-ethoxyethoxy)benzamide and its potential therapeutic applications in various disease processes. Overall, N-benzyl-4-(2-ethoxyethoxy)benzamide has shown promising results in various scientific research studies and may have significant potential as a therapeutic agent in the future.

Synthesis Methods

N-benzyl-4-(2-ethoxyethoxy)benzamide can be synthesized using different methods. One of the most commonly used methods involves the reaction between 4-aminobenzonitrile and 2-ethoxyethyl bromide in the presence of a base such as potassium carbonate. This reaction results in the formation of N-benzyl-4-(2-ethoxyethoxy)benzamide as a white solid that can be purified through recrystallization.

Scientific Research Applications

N-benzyl-4-(2-ethoxyethoxy)benzamide has been studied for its potential therapeutic applications in various scientific research studies. Some of the potential applications of N-benzyl-4-(2-ethoxyethoxy)benzamide include its use as an anticancer agent, antiviral agent, and anti-inflammatory agent. Additionally, N-benzyl-4-(2-ethoxyethoxy)benzamide has been shown to have potential as a neuroprotective agent and as a treatment for Alzheimer's disease.